Cas no 832077-71-1 (Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-)

• Product Name: Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
• CAS No: 832077-71-1
• MF: C₁₈H₁₉N₃OS
• MW: 325.42796254158
• CID: 676990
• PubChem ID: 44391875
• Update Time: 2025-04-19

Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
• 2-(5-phenylpentylsulfanyl)-5-pyridin-2-yl-1,3,4-oxadiazole
• 2-{5-[(5-PHENYLPENTYL)SULFANYL]-1,3,4-OXADIAZOL-2-YL}PYRIDINE
• CHEMBL183622
• BDBM50157133
• 2-[5-(6-Phenyl-hexylsulfanyl)-[1,3,4]oxadiazol-2-yl]-pyridine
• 832077-71-1
• DTXSID10658672

• Inchi： 1S/C18H19N3OS/c1-3-9-15(10-4-1)11-5-2-8-14-23-18-21-20-17(22-18)16-12-6-7-13-19-16/h1,3-4,6-7,9-10,12-13H,2,5,8,11,14H2
• InChI Key： KVEHPKXALGTNAF-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CN=2)O1)CCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 325.12488341g/mol
• Monoisotopic Mass: 325.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.1Ų